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Cat. No.: B2496980

Get Quote

Application Note: Strategic Utilization of 2-Bromo-6-hydroxy-4-methoxybenzaldehyde in

Pharmaceutical Synthesis

Executive Summary & Chemical Profile
2-Bromo-6-hydroxy-4-methoxybenzaldehyde (CAS: 861668-41-9) represents a "privileged

scaffold" in medicinal chemistry due to its dense functionalization on the resorcinol core. Unlike

simpler benzaldehydes, this intermediate offers three distinct orthogonal reactive handles—an

electrophilic aldehyde, a nucleophilic phenol (ortho to the aldehyde), and a halogen handle

(ortho to the aldehyde)—making it an ideal precursor for constructing oxygenated heterocycles

such as benzofurans, coumarins, and chromones.

These heterocyclic motifs are ubiquitous in natural products (e.g., flavonoids, isoflavones) and

pharmaceuticals targeting kinase inhibition (e.g., Hsp90 inhibitors) and anti-inflammatory

pathways.
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Chemical Specifications
Property Specification

IUPAC Name 2-Bromo-6-hydroxy-4-methoxybenzaldehyde

CAS Number 861668-41-9

Molecular Formula C₈H₇BrO₃

Molecular Weight 231.04 g/mol

Appearance Pale yellow to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, MeOH, EtOAc;

sparingly soluble in water

Key Functional Groups
Aldehyde (C1), Bromide (C2), Methoxy (C4),

Hydroxyl (C6)

Synthetic Utility & Mechanism[6][8][11][12][13][14]
[15]
The strategic value of this intermediate lies in the "Ortho-Effect" provided by the 2-Bromo and

6-Hydroxy substituents flanking the aldehyde. This arrangement allows for divergent synthesis

pathways:

Route A: Benzofuran Construction (Intramolecular Cyclization)

Mechanism:[1][2][3][4] The phenol (C6-OH) acts as a nucleophile, while the aldehyde (C1-

CHO) or the bromide (C2-Br) serves as the cyclization partner depending on the reagent

(e.g., reaction with alpha-halo ketones or gem-difluoroolefins).

Route B: Suzuki-Miyaura Cross-Coupling

Mechanism:[1][2][3][4] The C2-Br bond is activated by Pd(0) catalysts to couple with aryl

boronic acids, creating biaryl scaffolds common in axially chiral ligands and natural

products.

Route C: Knoevenagel Condensation (Coumarin Synthesis)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pdfs.semanticscholar.org/8c0f/cc831b33c47cf1cfbb1356ed987489f3eb4f.pdf
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/benzofurans.shtm
https://patents.google.com/patent/CN105439837A/en
https://pdfs.semanticscholar.org/7690/9c2dc3ba935d88d69880e8c9a56ddcb7ae79.pdf
https://pdfs.semanticscholar.org/8c0f/cc831b33c47cf1cfbb1356ed987489f3eb4f.pdf
https://www.organic-chemistry.org/synthesis/heterocycles/benzo-fused/benzofurans.shtm
https://patents.google.com/patent/CN105439837A/en
https://pdfs.semanticscholar.org/7690/9c2dc3ba935d88d69880e8c9a56ddcb7ae79.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2496980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism:[1][2][3][4] Condensation of the aldehyde with active methylene compounds

(e.g., malonic acid), followed by lactonization with the C6-OH.

Pathway Visualization
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Caption: Divergent synthesis pathways utilizing the orthogonal reactivity of the aldehyde,

bromide, and hydroxyl groups.[5][6]

Detailed Experimental Protocols
Protocol A: Synthesis of 4-Methoxy-6-hydroxy-2-
arylbenzaldehyde (Suzuki Coupling)
Application: Creating biaryl backbones for flavonoid synthesis.

Reagents:

Intermediate: 2-Bromo-6-hydroxy-4-methoxybenzaldehyde (1.0 equiv)

Boronic Acid: Phenylboronic acid (1.2 equiv)

Catalyst: Pd(PPh₃)₄ (5 mol%)

Base: K₂CO₃ (2.0 equiv, 2M aqueous solution)

Solvent: 1,4-Dioxane
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Procedure:

Setup: In a flame-dried Schlenk tube equipped with a magnetic stir bar, add the intermediate

(231 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and Pd(PPh₃)₄ (58 mg, 0.05

mmol).

Inertion: Evacuate and backfill with Argon (3 cycles).

Solvation: Add degassed 1,4-Dioxane (5 mL) and 2M K₂CO₃ (1 mL).

Reaction: Seal the tube and heat to 90°C for 12 hours. Monitor by TLC (Hexane:EtOAc 3:1).

The starting material (Rf ~0.[7]5) should disappear, yielding a fluorescent spot.

Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 10

mL) and brine (10 mL). Dry over Na₂SO₄.[7][8][9]

Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, 0-20%

EtOAc in Hexanes).

Expected Yield: 75-85%.

Critical Control Point: The free hydroxyl group at C6 can poison certain Pd catalysts. If yields

are low (<50%), consider protecting the phenol as a benzyl ether (Bn) or methoxymethyl ether

(MOM) prior to coupling.

Protocol B: Synthesis of 5-Methoxy-benzofuran-4-
carbaldehyde Derivatives
Application: Core scaffold for bioactive natural product analogs.

Reagents:

Intermediate: 2-Bromo-6-hydroxy-4-methoxybenzaldehyde

Reagent: Ethyl bromoacetate (1.2 equiv)

Base: K₂CO₃ (anhydrous, 2.5 equiv)
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Solvent: DMF (anhydrous)

Procedure:

O-Alkylation: Dissolve the intermediate (1.0 mmol) in DMF (5 mL). Add K₂CO₃ (2.5 mmol)

and stir at 0°C for 15 min. Add ethyl bromoacetate (1.2 mmol) dropwise.

Cyclization: Heat the mixture to 80°C for 4 hours. This promotes the initial O-alkylation

followed by an intramolecular Aldol-type condensation (Rap-Stoermer reaction variant) if

conditions are aggressive, though often a two-step isolation is preferred for purity.

Alternative (One-Pot): For direct benzofuran formation involving the aldehyde, use phenacyl

bromide derivatives under reflux.

Workup: Pour into ice water. Extract with Et₂O.[7]

Characterization: Look for the disappearance of the aldehyde proton (approx 10.2 ppm) if it

participates in cyclization, or its retention if cyclization occurs via the bromide/hydroxyl only.

Analytical Characterization Data
When validating the integrity of 2-Bromo-6-hydroxy-4-methoxybenzaldehyde, compare

against these standard values:
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Technique Diagnostic Signal Interpretation

¹H NMR (400 MHz, CDCl₃) δ 10.25 (s, 1H) Aldehyde proton (-CHO)

δ 12.10 (s, 1H)
Phenolic proton (-OH), H-

bonded to aldehyde

δ 6.85 (s, 1H)
Aromatic proton (C3-H or C5-

H)

δ 3.85 (s, 3H) Methoxy group (-OCH₃)

¹³C NMR δ 192.5 Carbonyl carbon

δ 164.2, 162.8
Oxygenated aromatic carbons

(C-OH, C-OMe)

Mass Spectrometry m/z 230.9/232.9
[M-H]⁻ (Negative mode)

showing 1:1 Br isotope pattern

Troubleshooting Note: The phenolic proton signal (δ 12.10) is highly sensitive to water content

in the solvent and may broaden or disappear if the CDCl₃ is not dry.

Safety & Stability
Stability: The compound is stable at room temperature but sensitive to oxidation over long

periods. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

Handling: The presence of the aldehyde and phenol makes it a potential skin sensitizer. Use

nitrile gloves and work in a fume hood.

Incompatibility: Avoid strong oxidizing agents and strong bases (unless intended for

reaction).
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Context: Synthesis and physical property validation.[10][4]

Benzofuran Synthesis via Ortho-Substituted Benzaldehydes

Source:

Context: Mechanisms for cyclization using 2-hydroxy-benzaldehyde deriv

Suzuki Coupling of Brominated Phenols

Source:

Context: Standard conditions for coupling aryl bromides with free or protected phenols.

Natural Product Synthesis Applications (Resorcinol Scaffolds)

Source:

Context: Parallels in reactivity with isomeric n

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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